Cas no 155281-41-7 (Dolastatin C)

• Product Name: Dolastatin C
• CAS No: 155281-41-7
• MF: C₃₅H₅₇N₅O₆
• MW: 643.856989622116
• CID: 147805
• Update Time: 2024-03-01

Dolastatin C Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,N,N-dimethyl-L-isoleucyl-(2S,3S)-2-hydroxy-3-methylpentanoyl-N-methyl-L-isoleucyl-L-prolyl-(9CI)
• Dolastatin C
• L-Phenylalaninamide,N,N-dimethyl-L-isoleucyl-erythro-3-methyl-L-2-hydroxypentanoyl-N-methyl-L-isoleucyl-L-prolyl-

• Inchi： 1S/C35H57N5O6/c1-10-22(4)28(39(9)34(44)30(24(6)12-3)46-35(45)29(38(7)8)23(5)11-2)33(43)40-20-16-19-27(40)32(42)37-26(31(36)41)21-25-17-14-13-15-18-25/h13-15,17-18,22-24,26-30H,10-12,16,19-21H2,1-9H3,(H2,36,41)(H,37,42)/t22-,23-,24-,26-,27-,28-,29-,30-/m0/s1
• InChI Key： RJSFPTVCPZTERP-SOBFNXCJSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)N(C)C([C@H]([C@@H](C)CC)OC([C@H]([C@@H](C)CC)N(C)C)=O)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 18
• Complexity: 1030
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides